N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-butan-2-yl-4-(3-phenylpropanoylamino)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-3-15(2)21-20(24)17-10-12-18(13-11-17)22-19(23)14-9-16-7-5-4-6-8-16/h4-8,10-13,15H,3,9,14H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: JUVUXWWPPQOBOK-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Description

N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide, also known as BPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPPB is a potent inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the sensation of pain and inflammation.

Mechanism of Action

N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide acts as a potent inhibitor of TRPV1 channels by binding to the channel and preventing its activation. TRPV1 channels are activated by various stimuli such as heat, capsaicin, and acid, which leads to the influx of calcium ions and the sensation of pain and inflammation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide prevents the influx of calcium ions by blocking the channel, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to have significant biochemical and physiological effects. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide reduces pain and inflammation by inhibiting TRPV1 channels, which are involved in the perception of pain and inflammation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has also been found to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to have minimal toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has several advantages for lab experiments. It is a potent inhibitor of TRPV1 channels, which makes it an ideal tool for studying the role of TRPV1 channels in various diseases such as chronic pain and inflammation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to have minimal toxicity and is well-tolerated in animal studies, which makes it a safe compound for use in lab experiments. However, N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet known. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is also expensive to synthesize, which may limit its availability for lab experiments.

Future Directions

There are several future directions for the study of N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has shown promising results in animal studies for its potential therapeutic applications in chronic pain, inflammation, and cancer. Further studies are needed to determine the long-term effects of N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide and its efficacy in humans. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide may also have potential applications in other diseases such as diabetes and obesity, which are known to be associated with TRPV1 channels. The development of more potent and selective TRPV1 channel inhibitors may also lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide involves the reaction of 4-aminobenzamide with sec-butyl chloroformate and 3-phenylpropanoic acid in the presence of a base. The resulting product is then purified using column chromatography. The purity and identity of the compound are confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as chronic pain, inflammation, and cancer. TRPV1 channels are widely expressed in sensory neurons and are involved in the perception of pain and inflammation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been shown to inhibit TRPV1 channels, thereby reducing pain and inflammation. N-(sec-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has also been found to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation.